Cas no 166746-60-7 (4-Amino-1-(2-methylpropoxy)butan-2-ol)

• Product Name: 4-Amino-1-(2-methylpropoxy)butan-2-ol
• CAS No: 166746-60-7
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6472782
• PubChem ID: 137704025
• Update Time: 2025-05-20

4-Amino-1-(2-methylpropoxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 166746-60-7
• 4-amino-1-(2-methylpropoxy)butan-2-ol
• EN300-718186
• 4-Amino-1-(2-methylpropoxy)butan-2-ol

• Inchi： 1S/C8H19NO2/c1-7(2)5-11-6-8(10)3-4-9/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： QUVKKZRWAQMEFQ-UHFFFAOYSA-N
• SMILES： O(CC(C)C)CC(CCN)O

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-Amino-1-(2-methylpropoxy)butan-2-ol

Chemical Profile of 4-Amino-1-(2-methylpropoxy)butan-2-ol (CAS No. 166746-60-7)

4-Amino-1-(2-methylpropoxy)butan-2-ol, identified by its Chemical Abstracts Service Number (CAS No.) 166746-60-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework that combines an amino group, an alcohol moiety, and an alkoxy side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development and fine chemical manufacturing.

The structural configuration of 4-Amino-1-(2-methylpropoxy)butan-2-ol consists of a four-carbon backbone with an amino substituent at the fourth carbon and a 2-methylpropoxy group attached to the first carbon. This specific arrangement contributes to its reactivity and potential applications in various synthetic pathways. The compound’s solubility profile, thermal stability, and interaction with other molecular entities are critical factors that influence its utility in chemical processes.

In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced biological activity while maintaining favorable pharmacokinetic profiles. 4-Amino-1-(2-methylpropoxy)butan-2-ol has emerged as a compound of interest in this context due to its structural features that can be modified to produce derivatives with tailored properties. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules, including those targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of 4-Amino-1-(2-methylpropoxy)butan-2-ol is its versatility in synthetic chemistry. The compound’s amino and hydroxyl groups provide multiple sites for functionalization, allowing chemists to introduce additional substituents or linkages that can enhance binding affinity or metabolic stability. This flexibility has made it a popular choice for medicinal chemists working on the design of small-molecule drugs.

The pharmaceutical industry has been particularly keen on exploring derivatives of 4-Amino-1-(2-methylpropoxy)butan-2-ol due to its potential as a scaffold for new therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of compounds that modulate neurotransmitter receptors or inhibit key enzymes involved in disease pathways. These findings have spurred further investigation into its structural analogs, aiming to identify more potent and selective pharmacological entities.

From a synthetic chemistry perspective, 4-Amino-1-(2-methylpropoxy)butan-2-ol offers an excellent platform for exploring novel reaction pathways and methodologies. Its incorporation into multi-step synthetic sequences has enabled the production of complex molecules with high yields and purity. This underscores its importance not only as a target compound but also as a reagent in the broader context of organic synthesis.

The biological activity of 4-Amino-1-(2-methylpropoxy)butan-2-ol and its derivatives has been studied extensively in preclinical models. Initial research suggests that certain modifications to its structure can lead to compounds with significant therapeutic potential. For example, derivatives with enhanced solubility or improved cell membrane permeability have shown promise in treating conditions such as pain syndromes or neurodegenerative diseases. These preliminary findings highlight the need for further exploration into the pharmacological properties of this compound class.

The industrial application of 4-Amino-1-(2-methylpropoxy)butan-2-ol extends beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds used in crop protection agents, where similar functional groups contribute to biological activity against pests or pathogens. Additionally, fine chemical manufacturers have leveraged this compound’s reactivity to produce high-value intermediates used in fragrances, dyes, and polymers.

In conclusion, 4-Amino-1-(2-methylpropoxy)butan-2-ol (CAS No. 166746-60-7) represents a compound with considerable promise across multiple domains of chemistry and biology. Its unique structural features, combined with its synthetic versatility, make it an indispensable tool for researchers aiming to develop novel bioactive molecules. As scientific understanding advances, it is likely that new applications and derivatives will continue to emerge, further solidifying its role as a cornerstone in modern chemical research.